Cas no 13562-81-7 (Acetoacetic Acid 3-Pentyl Ester)

Acetoacetic Acid 3-Pentyl Ester Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,1-ethylpropyl ester
• 3-Pentyl Acetoacetate
• 3-Amyl Acetoacetate
• Acetoacetic Acid 3-Amyl Ester
• Acetoacetic Acid 3-Pentyl Ester
• pentan-3-yl 3-oxobutanoate
• Acetoacetic acid 1-ethylpropyl ester
• Acetoacetic Acid 3-Pentyl Ester 3-Amyl Acetoacetate Acetoacetic Acid 3-Amyl Ester
• +Expand

• MDL： MFCD00059415
• InChIKey： PFTIWTQFHWICDR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O3/c1-4-8(5-2)12-9(11)6-7(3)10/h8H,4-6H2,1-3H3
• SMILES： CCC(CC)OC(=O)CC(=O)C

Computed Properties

• Exact Mass: 172.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 1.69730
• PSA: 43.37000
• Refractive Index: 1.4240-1.4290
• Boiling Point: 213°C
• Flash Point: 82.4°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0,96 g/cm3

Acetoacetic Acid 3-Pentyl Ester Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Risk Phrases： 36/37/38

Acetoacetic Acid 3-Pentyl Ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters